N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-4-fluorobenzamide hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-4-fluoro-N-(3-imidazol-1-ylpropyl)benzamide;hydrochloride
• InChI: InChI=1S/C20H17FN4OS.ClH/c21-16-8-6-15(7-9-16)19(26)25(12-3-11-24-13-10-22-14-24)20-23-17-4-1-2-5-18(17)27-20;/h1-2,4-10,13-14H,3,11-12H2;1H
• InChI Key: HSPBYKCFENIRTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N(CCCN3C=CN=C3)C(=O)C4=CC=C(C=C4)F.Cl
• Molecular Formula: C20H18ClFN4OS
• Molecular Weight: 416.9 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(benzo[d]thiazol-2-yl)-4-fluorobenzamide hydrochloride is a useful research compound. Its molecular formula is C20H18ClFN4OS and its molecular weight is 416.9. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensors for Metal Ions

Benzimidazole and Benzothiazole Conjugates as Fluorescent Sensors : Research involving benzimidazole and benzothiazole-based compounds has demonstrated their utility as fluorescent sensors for detecting metal ions like Al3+ and Zn2+. These compounds exhibit large Stokes shifts and good sensitivity and selectivity towards these ions, showcasing their potential in analytical applications (Suman et al., 2019).

Crystal Structure Analysis

Structural Analysis of Imidazo[2,1-b][1,3,4]thiadiazoles : The structural elucidation of imidazo[2,1-b][1,3,4]thiadiazole derivatives, including their X-ray crystal structure analysis, contributes to our understanding of molecular conformations and interactions. This information is crucial for the design of materials and molecules with specific properties (Banu et al., 2014).

Proton-Conducting Membranes

Azole-Functionalized Fluorocopolymers for PEMFC : Novel fluorinated copolymers grafted with azole functions, including imidazole and benzimidazole, have been developed for use in proton-exchange membrane fuel cells (PEMFCs). These materials show promise for operating at low relative humidity, addressing a significant challenge in fuel cell technology (Campagne et al., 2013).

Antimicrobial Activity

Antimicrobial Activity of Imidazolidinedione and Thiazolidinedione Derivatives : Chlorobenzyl and fluorobenzyl benzylidene derivatives of imidazolidinediones and thiazolidinediones have been synthesized and evaluated for their antimicrobial activities against various microorganisms. These studies highlight the potential of such compounds in developing new antimicrobial agents (Lima et al., 1992).

Synthetic Methodologies

Synthesis of Heterocyclic Compounds : Research on the synthesis of various heterocyclic compounds, including those incorporating benzimidazole and benzothiazole units, provides valuable methodologies for constructing complex molecules. These synthetic strategies are fundamental to the development of new materials and pharmaceuticals (Jin-qing, 2009).